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Compound of Interest

Compound Name: Nlrp3-IN-58

Cat. No.: B15609482 Get Quote

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Nlrp3-IN-58, an inhibitor of the

NLR family pyrin domain containing 3 (NLRP3) inflammasome. Given that detailed toxicological

data for this compound is not publicly available, a cautious approach based on best practices

for handling potent, novel small-molecule inhibitors is mandatory.

Compound Data and Safety Information
While specific quantitative toxicological data such as LD50 or permissible exposure limits for

Nlrp3-IN-58 are not available, its biological activity as an NLRP3 inflammasome inhibitor

necessitates stringent safety protocols.[1] The primary hazards are currently unknown;

therefore, it should be handled as a potent biological agent.[2]
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Property Data / Information Source

Product Name Nlrp3-IN-58 MedChemExpress

Synonyms Compound DS15 MedChemExpress

Biological Activity

Inhibitor of NLRP3

inflammasome activation with

an IC50 of 3.85 μM.

[1]

Primary Hazards

Unknown. Assume potent

biological activity upon

exposure. Avoid contact with

skin and eyes. Avoid formation

of dust and aerosols.

[2]

Acute Toxicity

Oral: No data available.

Inhalation: No data available.

Dermal: No data available.

[2]

Skin Corrosion No data available. [2]

Eye Damage No data available. [2]

Sensitization No data available. [2]

Carcinogenicity No data available. [2]

Reproductive Toxicity No data available. [2]

Personal Protective Equipment (PPE) and Handling
Adherence to the following PPE and handling guidelines is mandatory to minimize exposure

risk.

Engineering Controls
All work with Nlrp3-IN-58, both in solid and solution form, should be performed in a well-

ventilated laboratory, preferably within a chemical fume hood to minimize the concentration of

airborne contaminants.[2]
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Personal Protective Equipment
PPE Specification Purpose

Lab Coat Standard laboratory coat.
Protects skin and personal

clothing from contamination.

Gloves
Chemical-resistant gloves

(e.g., nitrile).

Prevents direct skin contact.

Gloves must be inspected

before use and disposed of as

contaminated waste after

handling the compound.

Eye Protection
Safety glasses with side

shields or goggles.

Protects eyes from splashes or

dust.

Respiratory Protection

Required when dusts are

generated. A NIOSH-approved

respirator should be used if

there is a risk of inhalation.

Prevents inhalation of the

compound, especially in

powder form.

Hygiene Practices
Do not eat, drink, or smoke in the laboratory.[2]

Wash hands thoroughly after handling the compound, before breaks, and before leaving the

lab.[2]

Remove and properly dispose of contaminated clothing immediately.[2]

Experimental Protocols
General Workflow for Handling Nlrp3-IN-58
The following workflow outlines the key steps for safely handling Nlrp3-IN-58 throughout its

lifecycle in the laboratory.
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Experimental Workflow for Handling Nlrp3-IN-58
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Caption: Experimental workflow for handling Nlrp3-IN-58.
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Cell-Based Assay Protocol
This protocol provides a general method for using Nlrp3-IN-58 to inhibit the NLRP3

inflammasome in a cell-based assay.

Cell Preparation: Culture appropriate cells (e.g., THP-1 macrophages or bone marrow-

derived macrophages) and prime them with a TLR ligand like LPS (Lipopolysaccharide) to

induce the expression of NLRP3 and pro-IL-1β.[3][4][5]

Inhibitor Preparation: Prepare a stock solution of Nlrp3-IN-58 in a suitable solvent, such as

DMSO. From the stock solution, prepare serial dilutions in culture medium.[2]

Inhibition: Add the desired concentrations of Nlrp3-IN-58 to the primed cells and incubate for

a sufficient period (e.g., 1 hour) to allow for cell penetration and target engagement.[2][3]

NLRP3 Activation: Activate the NLRP3 inflammasome using a known activator, such as ATP

or Nigericin.[3][4]

Data Collection: After incubation, collect the cell culture supernatant to measure the levels of

secreted IL-1β using an ELISA kit.[3]

Disposal Plan
All materials contaminated with Nlrp3-IN-58 must be treated as hazardous chemical waste.[2]

Waste Segregation and Collection
Solid Waste: Collect unused solid Nlrp3-IN-58, contaminated gloves, pipette tips, and other

lab consumables in a dedicated, sealed, and clearly labeled hazardous waste container.[2][6]

Liquid Waste: Collect all solutions containing Nlrp3-IN-58 in a separate, sealed, and clearly

labeled hazardous liquid waste container.[6][7] If using an organic solvent like DMSO, the

waste should be collected in a container designated for flammable organic waste.[7] Do not

dispose of solutions down the drain.[6]

Sharps: Dispose of any contaminated needles or other sharps in a designated sharps

container.
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Disposal Compliance
All waste must be disposed of in accordance with institutional, local, and national

environmental regulations.[2] Contact your institution's Environmental Health and Safety (EHS)

department for specific disposal procedures.[2][7] All waste containers must be clearly labeled

with "Hazardous Waste" and the full chemical name.[6][7]

Spill and Emergency Procedures
In the event of a spill, follow these procedures:

Evacuate and Secure: Evacuate non-essential personnel from the immediate area.[6]

Ventilate: Ensure the area is well-ventilated.[6]

Containment: Use appropriate absorbent materials to contain the spill. Avoid generating dust

from solid spills.[6]

Cleanup: Wearing full PPE, collect the spilled material and absorbent into a hazardous waste

container.[6]

Decontaminate: Thoroughly clean the spill area.[6]

Report: Report the spill to your laboratory supervisor and EHS department.[6]

In case of personal exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water and seek

medical attention.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes and

seek medical attention.[8]

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen and seek medical

attention.[8]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.
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NLRP3 Inflammasome Activation Pathway
The diagram below illustrates the canonical activation pathway of the NLRP3 inflammasome

and the point of inhibition by compounds like Nlrp3-IN-58.
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NLRP3 Inflammasome Activation Pathway
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Caption: Canonical activation of the NLRP3 inflammasome.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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